Cas no 97336-42-0 (1H-Pyrrole-2-carboxaldehyde,3-ethyl-4,5-dimethyl-)

• Product Name: 1H-Pyrrole-2-carboxaldehyde,3-ethyl-4,5-dimethyl-
• CAS No: 97336-42-0
• MF: C₉H₁₃NO
• MW: 151.205622434616
• CID: 800998
• PubChem ID: 14409193
• Update Time: 2025-04-19

1H-Pyrrole-2-carboxaldehyde,3-ethyl-4,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carboxaldehyde,3-ethyl-4,5-dimethyl-
• 1H-Pyrrole-2-carboxaldehyde, 3-ethyl-4,5-dimethyl- (9CI)
• SCHEMBL14543745
• 3-Ethyl-4,5-dimethyl-1H-pyrrole-2-carbaldehyde
• 3-Ethyl-4,5-dimethyl-1H-pyrrole-2-carboxaldehyde
• 97336-42-0
• DTXSID801235614

• Inchi： 1S/C9H13NO/c1-4-8-6(2)7(3)10-9(8)5-11/h5,10H,4H2,1-3H3
• InChI Key： INRLLMQZKREWLK-UHFFFAOYSA-N
• SMILES： O=CC1=C(CC)C(C)=C(C)N1

Computed Properties

• Exact Mass: 151.099714038g/mol
• Monoisotopic Mass: 151.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 32.9Ų